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Compound of Interest

Compound Name: O-Terphenyl
CAS No.: 61788-33-8
Cat. No.: B7788251
Get Quote
. J

For laboratory professionals engaged in research, development, and drug discovery, the safe
handling of chemical compounds is paramount. This guide provides essential safety and
logistical information for the use of O-Terphenyl, ensuring the protection of personnel and the
integrity of your work.

O-Terphenyl, a colorless to light-yellow solid, is utilized in various industrial and laboratory
applications.[1][2][3] While a valuable compound, it presents hazards that necessitate strict
adherence to safety protocols. This document outlines the required personal protective
equipment (PPE), step-by-step handling procedures, and compliant disposal methods.

Quantitative Safety Data

Understanding the specific physical and toxicological properties of O-Terphenyl is the first step
in safe handling. The following table summarizes key quantitative data for quick reference.
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Property Value Source
CAS Number 84-15-1 [1][4]15]
Molecular Formula C18H14 [6]
Molecular Weight 230.31 g/mol [6]
Melting Point 56.2 °C [6]

Boiling Point 332 °C [4][6]
Flash Point 163 °C (open cup) [41[6]
Density 1.14-1.16 g/cm3 at 20 °C [11121[3114]
Oral LD50 (Rabbit) 1900 mg/kg [7]

Oral LD50 (Rat) 1900 mg/kg [4]

Operational Plan for Safe Handling

A systematic approach to handling O-Terphenyl from receipt to disposal minimizes risks. The
following workflow provides a procedural guide for laboratory personnel.

Experimental Workflow for Handling O-Terphenyl
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Experimental Workflow for Handling O-Terphenyl

1. Receipt and Inspection
Inspect container for damage.
Verify label.

2. Secure Storage
Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

VaRne

3. Preparation
Gather all necessary PPE.
Work in a designated area (fume hood).

4. Handling and Use
Avoid dust generation.
Prevent contact with skin and eyes.

-

-~

Return to Storage
‘or Prepare for Next Use

-

- If Spill Occurs

5. Spill Management
Evacuate non-essential personnel.
Contain and clean up spill using appropriate materials.

6. Waste Disposal
Collect waste in labeled, sealed containers.
Follow institutional and local regulations.

7. Decontamination
Clean work surfaces and equipment.
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of O-Terphenyl.
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Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is critical to prevent exposure.
o Eye Protection: Wear safety goggles or a face shield to prevent eye contact.[3][6][7][8][9]

» Skin Protection: Impermeable gloves (e.g., Butyl rubber, Neoprene, Nitrile) and a lab coat or
protective suit are required to prevent skin contact.[4][6][7][10] Contaminated clothing should
be removed immediately.[3][6][7][9]

e Respiratory Protection: When working with O-Terphenyl, especially if dust can be
generated, use a NIOSH-approved respirator with a particulate filter.[6][8][9] For higher
concentrations, a full-facepiece respirator with N100, R100, or P100 filters, or a powered, air-
purifying respirator may be necessary.[8][9] Work should be conducted in a well-ventilated
area, preferably under a fume hood.[7]

Health Effects and First Aid

Exposure to O-Terphenyl can cause irritation to the eyes, skin, and respiratory system.[2][3][6]
[8][9] In animal studies, it has been shown to potentially affect the liver and kidneys.[2][3][8][9]
[11]

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[3][7][11][12] Seek medical
attention.[3][6][7][12]

« In case of skin contact: Immediately wash the affected area with soap and water.[11]
Remove contaminated clothing.[3][6][7]

« If inhaled: Move the person to fresh air.[2][3][7][12] If breathing is difficult, provide respiratory
support and seek medical attention.[2][3][7]

« |If swallowed: Rinse the mouth with water.[4][6][12] Do not induce vomiting. Seek immediate
medical attention.[4][7][9]

Disposal Plan
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Proper disposal of O-Terphenyl and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Management Logical Flow

Waste Management Logical Flow for O-Terphenyl

1. Waste Generation
Unused O-Terphenyl
Contaminated materials (gloves, wipes, etc.)

Y

2. Segregation
Separate from other chemical waste streams.

3. Containment
Place in a designated, labeled, and sealed container.

4. Temporary Storage
Store in a secure, well-ventilated area
away from incompatible materials.

5. Final Disposal
Arrange for pickup by a licensed hazardous waste disposal service.
Follow all local, state, and federal regulations.

Click to download full resolution via product page

Caption: Logical flow for the disposal of O-Terphenyl waste.

Step-by-Step Disposal Protocol
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e Collection: Collect all O-Terphenyl waste, including contaminated labware and PPE, in a
designated and clearly labeled waste container.[13]

» Containerization: Ensure the waste container is made of a compatible material, is in good
condition, and can be securely sealed.

o Labeling: Label the container with "Hazardous Waste" and the specific contents ("O-
Terphenyl").

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area that is secure and away from general laboratory traffic.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor.
[13] Do not dispose of O-Terphenyl down the drain or in regular trash.[4] O-Terphenyl is
very toxic to aquatic life with long-lasting effects.[5][7][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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